Cas no 1805439-75-1 (2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride
• CAS No: 1805439-75-1
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882607
• Update Time: 2025-05-24

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-6(14)3-1-2(12)4(9)5(13-3)7(10)11/h1,7H
• InChI Key： XIFVTGRUBWOGTD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)N=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride (CAS No. 1805439-75-1)

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride (CAS No. 1805439-75-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the reactive carbonyl chloride group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are pivotal in modern drug design. Researchers and industry professionals frequently search for terms like "fluorinated heterocycles synthesis" or "iodopyridine applications", reflecting the growing interest in this chemical space. The compound’s CAS No. 1805439-75-1 is often queried in databases for its physicochemical properties and synthetic routes, underscoring its relevance in cutting-edge chemistry.

The 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride is particularly notable for its role in cross-coupling reactions, a hotspot in organic chemistry. Palladium-catalyzed couplings, such as Suzuki or Stille reactions, leverage its 4-iodo moiety to construct complex architectures. This aligns with the trending search query "iodopyridine cross-coupling protocols", which highlights the compound’s utility in fragment-based drug discovery. Additionally, its carbonyl chloride group enables facile amidation or esterification, a feature often explored in peptide mimetics and polymer chemistry.

From an environmental perspective, the compound’s difluoromethyl group has been studied for its potential to improve biodegradability in agrochemicals—a topic gaining traction under the search term "sustainable fluorinated compounds". This aligns with the broader industry shift toward eco-friendly chemical solutions. Furthermore, its stability under physiological conditions makes it a candidate for pro-drug development, a frequently searched area in medicinal chemistry forums.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride. Researchers often inquire about "HPLC methods for fluorinated pyridines" or "NMR shifts of iodopyridines", emphasizing the need for robust quality control in its applications. The compound’s synthetic versatility and analytical tractability position it as a valuable asset in both academic and industrial settings.

In summary, 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carbonyl chloride (CAS No. 1805439-75-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted reactivity, coupled with rising interest in fluorinated building blocks and heterocyclic chemistry, ensures its continued prominence in scientific literature and industrial workflows. As research trends evolve, this compound is poised to remain a key player in addressing challenges across drug development and material science.